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Compound of Interest

Compound Name: 2-Benzyloxy-5-nitrobenzenethiol
CAS No.: 887353-11-9
Cat. No.: B016461
Get Quote
. J

Executive Summary & Compound Identity

2-Benzyloxy-5-nitrobenzenethiol is a functionalized aryl thiol featuring a nitro group (electron-
withdrawing) at the 5-position and a benzyloxy group (sterically demanding, electron-donating
protecting group) at the 2-position.

Unlike simple thiols (e.g., thiophenol) or para-substituted analogs (e.g., 4-nitrobenzenethiol),
this compound offers a unique balance of lipophilicity and steric protection around the thiol
moiety. It is primarily used as an intermediate for synthesizing benzothiazoles or as a "masked"
form of 2-hydroxy-5-nitrobenzenethiol.

Key Chemical Properties
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Property Data

CAS Number 887353-11-9

Formula C13H11NOsS

Molecular Weight 261.29 g/mol
Appearance Yellow Solid

Melting Point 81-84 °C (Experimental)
Predicted Boiling Point ~432 °C

Soluble in DCM, CHCIs3, DMSO:; Insoluble in

Solubility
Water

Elemental Analysis & Validation Standards

For researchers synthesizing or purchasing this compound, Elemental Analysis (EA) is the
primary method for establishing purity and confirming the absence of solvent inclusion or
oxidation (disulfide formation).

Reference Standard Data (Theoretical)

The following table establishes the Acceptance Criteria for the compound. Experimental values
should fall within £0.4% of these theoretical targets to be considered analytically pure.
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Acceptance Range  Diagnostic

Element Theoretical Mass % .
(+0.4%) Interpretation

Low C often indicates
Carbon (C) 59.76% 59.36 — 60.16% inorganic salt
contamination.

High H may indicate
Hydrogen (H) 4.24% 3.84 — 4.64% solvent retention (e.g.,
water, ethanol).

Deviations suggest
) incomplete nitration or
Nitrogen (N) 5.36% 4.96 — 5.76%
precursor

contamination.

Critical: Low S often
Sulfur (S) 12.27% 11.87 - 12.67% indicates oxidation to
sulfinic/sulfonic acids.

Not typically Calculated by
Oxygen (O) 18.37% ) )
measured directly difference.

Comparative Analysis: Common Impurities

If your experimental data deviates, consider these common impurity profiles:

« Disulfide Impurity (Dimer): The %C will remain similar, but the melting point will often
broaden or shift.

» Residual Benzyl Bromide: If synthesized via benzylation, excess benzyl bromide will
significantly raise %C and lower %N and %S.

Comparative Performance Guide

This section objectively compares 2-Benzyloxy-5-nitrobenzenethiol against its two closest
functional alternatives: 4-Nitrobenzenethiol (standard nucleophile) and 2-Amino-5-
nitrobenzenethiol (benzothiazole precursor).
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Performance Matrix

Feature

2-Benzyloxy-5-
nitrobenzenethiol

4-Nitrobenzenethiol

2-Amino-5-
nitrobenzenethiol

Nucleophilicity

Moderate (Sterically
hindered by ortho-
benzyloxy)

High (Unencumbered
thiol)

High (Amine effect)

Oxidation Stability

High (Steric bulk
retards disulfide

formation)

Low (Rapidly forms

disulfide in air)

Moderate

Solubility (Organic)

Excellent (Lipophilic
benzyl group)

Good

Poor
(Polar/Zwitterionic

character)

Primary Application

Controlled
functionalization;
Protected

intermediate

Rapid S-arylation;
Nucleophilic

substitution

Benzothiazole

synthesis

Decision Logic for Reagent Selection

Use the following diagram to determine if 2-Benzyloxy-5-nitrobenzenethiol is the correct

reagent for your pathway.
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Select Thiol Reagent

Is the target product a
Benzothiazole derivative?

Yes (Direct Cyclization)

Do you require a free

phenol (-OH) in the final product? Use 2-Amino-5-nitrobenzenethiol

Is solubility in non-polar
solvents (DCM/Tol) required?

Use 4-Nitrobenzenethiol Use 2-Benzyloxy-5-nitrobenzenethiol

Click to download full resolution via product page

Caption: Decision tree for selecting nitro-thiol reagents based on solubility, downstream
deprotection needs, and cyclization potential.

Experimental Protocols

These protocols are designed to be self-validating. The "Checkpoint" steps ensure the user
confirms success before proceeding.

Protocol A: Handling & Stability Check

The 2-benzyloxy group adds mass, making the compound a solid (MP 81-84°C), which is
easier to handle than liquid thiols. However, oxidation is still a risk.
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 Visual Inspection: Ensure the solid is bright yellow. A darkening to orange/brown suggests
oxidation to the disulfide or decomposition.

» Solubility Test: Dissolve 10 mg in 1 mL of Dichloromethane (DCM).

o Result: Solution should be clear and yellow.

o Failure Mode: Turbidity indicates disulfide formation (less soluble) or inorganic salts.
e TLC Analysis:

o Mobile Phase: Hexanes:Ethyl Acetate (4:1).

o Visualization: UV (254 nm). The nitro group quenches fluorescence; the benzyl group
absorbs strongly.

o Checkpoint: The thiol should run slightly lower (more polar) than the disulfide impurity.

Protocol B: General Nucleophilic Substitution (S-
Arylation)

This protocol uses the compound to introduce the 2-benzyloxy-5-nitrophenylthio moiety onto an
electrophile (e.g., benzyl bromide or an activated heteroaryl chloride).

Reagents:

» 2-Benzyloxy-5-nitrobenzenethiol (1.0 equiv)
o Electrophile (1.1 equiv)

o Base: Potassium Carbonate (K2COs, 1.5 equiv)
e Solvent: DMF (Dimethylformamide) or Acetone
Step-by-Step:

¢ Dissolution: Dissolve the thiol (1.0 equiv) in DMF (0.2 M concentration) under an inert
atmosphere (N2 or Ar).
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o Why: Oxygen promotes disulfide dimerization, reducing yield.

o Deprotonation: Add K2COs (1.5 equiv). Stir for 15 minutes at Room Temperature (RT).
o Observation: The yellow color typically intensifies as the thiolate anion is formed.

» Addition: Add the electrophile slowly.

e Monitoring: Stir at RT. Monitor via TLC (see Protocol A).
o Validation: The starting thiol spot should disappear.

e Workup: Pour into ice water. The product (thioether) usually precipitates due to the
hydrophobic benzyloxy group. Filter and wash with water.

e Characterization (Expected):

o 1H NMR (CDCIs): Look for the benzyloxy -CH:- singlet around & 5.2 ppm. The aromatic
region will show a characteristic pattern for the 1,2,5-trisubstituted ring.

Structural & Reactivity Visualization

The following diagram illustrates the steric environment and electronic effects that dictate the
reactivity of this compound compared to its alternatives.

5-Nitro Group
(Electron Withdrawing) —-—

__________ Increased Thiol Acidity
(Lower pKa)

1-Thiol (-SH)

2-Benzyloxy-5-nitrobenzenethiol (Nucleophile)

. - N
Oxidation Resistance

Steric Hindrance | ~(steric Shielding)
2-Benzyloxy Group 7T .
..... Hydrophobic —T —
------ »  Lipophilicity
(Organic Soluble)
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Caption: Structural analysis showing how the 5-nitro group enhances acidity while the 2-
benzyloxy group provides steric protection and solubility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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